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Introduction

Frizzled-7 (FZD7), a member of the Frizzled family of transmembrane receptors, plays a pivotal
role in the Wnt signaling pathway. Dysregulation of the Wnt/FZD7 axis is increasingly
implicated in the initiation, progression, and metastasis of various cancers, including colorectal,
breast, and liver cancer. Consequently, accurate and reliable measurement of FZD7 expression
in cancer cells is crucial for basic research, biomarker discovery, and the development of
targeted therapeutics. This document provides detailed protocols for the quantification of FZD7
expression at both the mRNA and protein levels.

FZD7 Signaling Pathway in Cancer

FZD7 is a key receptor in the canonical Wnt/p-catenin signaling pathway. Upon binding of a
Whnt ligand, FZD7 recruits the co-receptor LRP5/6 and the scaffold protein Dishevelled (DVL).
This leads to the inhibition of the [3-catenin destruction complex (comprising AXIN, APC,
GSK3[3, and CK1), resulting in the stabilization and nuclear translocation of 3-catenin. In the
nucleus, B-catenin acts as a transcriptional co-activator with TCF/LEF transcription factors to
upregulate target genes involved in cell proliferation, survival, and differentiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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